Cas no 132577-23-2 (Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester)

• Product Name: Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester
• CAS No: 132577-23-2
• MF: C₁₂H₁₄N₂O₄
• MW: 0
• CID: 1231006
• Update Time: 2020-11-12

Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester
• ethyl 2-[(4-hydroxyphenyl)hydrazinylidene]-3-oxobutanoate

• Inchi： 1S/C12H14N2O4/c1-3-18-12(17)11(8(2)15)14-13-9-4-6-10(16)7-5-9/h4-7,15-16H,3H2,1-2H3/b11-8?,14-13+
• InChI Key： LHCCVJIVDUBHRD-CNLUSAEGSA-N
• SMILES： O(C(C(=C(C([H])([H])[H])O[H])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 250.09542
• Monoisotopic Mass: 250.095357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Molecular Weight: 250.25g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 91.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 395.1±44.0 °C at 760 mmHg
• Flash Point: 192.7±28.4 °C
• Refractive Index: 1.552
• PSA: 87.99
• LogP: 1.38520
• Vapor Pressure: 0.0±0.9 mmHg at 25°C